Cas no 59468-88-1 (1-Acetoxymethyl-8-chloro-6-(2-fluorophenyl)-4H-imidazo[1,5-a][1,4]benzodiazepine 5-Oxide)

• Product Name: 1-Acetoxymethyl-8-chloro-6-(2-fluorophenyl)-4H-imidazo[1,5-a][1,4]benzodiazepine 5-Oxide
• CAS No: 59468-88-1
• MF: C₂₀H₁₅ClFN₃O₃
• MW: 399.802807092667
• CID: 950185
• PubChem ID: 12175982
• Update Time: 2025-04-19

1-Acetoxymethyl-8-chloro-6-(2-fluorophenyl)-4H-imidazo[1,5-a][1,4]benzodiazepine 5-Oxide Chemical and Physical Properties

Names and Identifiers

• 1-Acetoxymethyl-8-chloro-6-(2-fluorophenyl)-4H-imidazo[1,5-a][1,4]benzodiazepine 5-Oxide
• 1’-Acetoxy Midazolam 5-Oxide
• 1-Acetoxymethyl-8-chloro-6-(2-fluorophenyl)-4H-imidazo[1,5-α][1,4]benzodiazepine 5-Oxide
• 1'-Acetoxy Midazolam 5-Oxide
• 1-acetoxymethyl-8-chloro-(2-fluoro-phenyl)-4H-benzo[f]imidazo[1,5-a][1,4]diazepine 5-oxide
• 1-Acetoxymethyl-8-chloro-6-(2-fluorophenyl)-4H imidazo[1,5-a][1,4]benzodiazepine 5-oxide
• 8-Chloro-6-(2-fluorophenyl)-4H-imidazo[1,5-a][1,4]benzodiazepine-1-me
• AB31206
• AG-G-11928
• CTK5B0004
• FT-0661101
• KB-217650
• [8-chloro-6-(2-fluorophenyl)-5-oxido-4H-imidazo[1,5-a][1,4]benzodiazepin-5-ium-1-yl]methyl acetate
• DTXSID00479272
• 59468-88-1
• AKOS030242507
• 1'-Acetoxy Midazolam 5-Oxide (1.0mg/ml in Acetonitrile)
• SCHEMBL7310140
• 1-Acetoxymethyl-8-chloro-6-(2-fluorophenyl)-4H-imidazo[1,5-alpha][1,4]benzodiazepine 5-Oxide
• 1-Acetoxymethyl-8-chloro-6-(2-fluorophenyl)-4H-imidazo[1,5-a][1,4]benzodiazepine 5-Oxide; 8-Chloro-6-(2-fluorophenyl)-4H-imidazo[1,5-a][1,4]benzodiazepine-1-methanol 1-Acetate 5-Oxide;

• Inchi： 1S/C20H15ClFN3O3/c1-12(26)28-11-19-23-9-14-10-24(27)20(15-4-2-3-5-17(15)22)16-8-13(21)6-7-18(16)25(14)19/h2-9H,10-11H2,1H3
• InChI Key： ONGVPBKMUBDIMA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1F)=[N+](CC1=CN=C(COC(C)=O)N12)[O-]

Computed Properties

• Exact Mass: 399.0785972g/mol
• Monoisotopic Mass: 399.0785972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Melting Point: 168-170°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines Imidazo[1,5-a][1,4]benzodiazepines